Cas no 348637-66-1 (4H-Pyrrolo[2,3-b]pyrazine, 6-(4-fluorophenyl)-)

4H-Pyrrolo[2,3-b]pyrazine, 6-(4-fluorophenyl)- structure
348637-66-1 structure
Product Name:4H-Pyrrolo[2,3-b]pyrazine, 6-(4-fluorophenyl)-
CAS No:348637-66-1
MF:C12H8FN3
MW:213.210425376892
CID:1466883
PubChem ID:6538774
Update Time:2025-04-20

4H-Pyrrolo[2,3-b]pyrazine, 6-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 4H-Pyrrolo[2,3-b]pyrazine, 6-(4-fluorophenyl)-
    • 6-(4-fluorophenyl)-5H-pyrrolo[2,3-b]pyrazine
    • 6-phenyl[5H]pyrrolo[2,3-b]pyrazine (aloisine) 18
    • 6-(4-Fluorophenyl)-4H-pyrrolo[2,3-b]pyrazine
    • MFCD30560080
    • 348637-66-1
    • 6-(4-fluorophenyl)[5h]pyrrolo[2,3-b]pyrazine
    • SCHEMBL491029
    • F97791
    • CHEMBL306263
    • A1-62013
    • BDBM50474969
    • BDBM7350
    • DTXSID50424873
    • Inchi: 1S/C12H8FN3/c13-9-3-1-8(2-4-9)10-7-11-12(16-10)15-6-5-14-11/h1-7H,(H,15,16)
    • InChI Key: OGRORAFGBNLUSP-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1=CC2C(=NC=CN=2)N1

Computed Properties

  • Exact Mass: 213.07034
  • Monoisotopic Mass: 213.07022543g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • PSA: 37.28

4H-Pyrrolo[2,3-b]pyrazine, 6-(4-fluorophenyl)- Related Literature

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